Cas no 2227782-63-8 (4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-4-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-4-yl)pyrrolidin-2-one
• CAS No: 2227782-63-8
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 5946925
• PubChem ID: 165600050
• Update Time: 2025-06-11

4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-4-yl)pyrrolidin-2-one
• 2227782-63-8
• EN300-1635130

• Inchi： 1S/C8H13N5O/c1-12-4-6(10-11-12)8-5(9)3-7(14)13(8)2/h4-5,8H,3,9H2,1-2H3/t5-,8-/m0/s1
• InChI Key： VRLPELZWHWZGTL-XNCJUZBTSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2=CN(C)N=N2)N1C)N

Computed Properties

• Exact Mass: 195.11201006g/mol
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 77Ų

Additional information on 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-4-yl)pyrrolidin-2-one

Recent Advances in the Study of 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-4-yl)pyrrolidin-2-one (CAS: 2227782-63-8)

The compound 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-4-yl)pyrrolidin-2-one (CAS: 2227782-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidin-2-one core and triazole moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of specific substituents on the triazole ring could significantly improve the compound's binding affinity to target proteins, such as cyclin-dependent kinases (CDKs). This modification not only enhanced its inhibitory activity but also reduced off-target effects, making it a more viable candidate for further drug development.

In addition to its potential as a kinase inhibitor, recent investigations have explored the antimicrobial properties of 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-4-yl)pyrrolidin-2-one. A 2024 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings highlight its potential as a lead compound for addressing the growing issue of antibiotic resistance.

Furthermore, computational studies have played a crucial role in understanding the molecular interactions of this compound. Molecular docking and dynamics simulations have revealed that the triazole moiety forms stable hydrogen bonds with key residues in the active sites of target enzymes, providing insights into its high selectivity and potency. These computational findings have been corroborated by X-ray crystallography data, further validating the proposed binding modes.

Despite these promising results, challenges remain in the clinical translation of 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-4-yl)pyrrolidin-2-one. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated bioactivity make it a compelling subject for ongoing research. Future directions may include the development of prodrug formulations and combination therapies to maximize its therapeutic potential.

In conclusion, 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-4-yl)pyrrolidin-2-one (CAS: 2227782-63-8) represents a promising scaffold in drug discovery, with applications ranging from kinase inhibition to antimicrobial therapy. Continued research efforts are expected to yield further insights into its mechanisms and potential clinical applications, paving the way for its eventual use in treating various diseases.